Cas no 2137433-30-6 (Bicyclo[3.2.0]heptan-6-amine, N-(1-ethylpropyl)-, (1R,5R)-rel-)

• Product Name: Bicyclo[3.2.0]heptan-6-amine, N-(1-ethylpropyl)-, (1R,5R)-rel-
• CAS No: 2137433-30-6
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5277699
• Update Time: 2025-06-25

Bicyclo[3.2.0]heptan-6-amine, N-(1-ethylpropyl)-, (1R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.0]heptan-6-amine, N-(1-ethylpropyl)-, (1R,5R)-rel-

• Inchi： 1S/C12H23N/c1-3-10(4-2)13-12-8-9-6-5-7-11(9)12/h9-13H,3-8H2,1-2H3/t9-,11-,12?/m1/s1
• InChI Key： YHIIKCSCQOHEMU-DFWSTUSTSA-N
• SMILES： [C@]12([H])[C@]([H])(C(NC(CC)CC)C1)CCC2

Additional information on Bicyclo[3.2.0]heptan-6-amine, N-(1-ethylpropyl)-, (1R,5R)-rel-

Comprehensive Overview of Bicyclo[3.2.0]heptan-6-amine, N-(1-ethylpropyl)-, (1R,5R)-rel- (CAS No. 2137433-30-6)

The chemical compound Bicyclo[3.2.0]heptan-6-amine, N-(1-ethylpropyl)-, (1R,5R)-rel- (CAS No. 2137433-30-6) is a structurally unique bicyclic amine derivative that has garnered significant interest in pharmaceutical and organic synthesis research. Its distinctive bicyclo[3.2.0]heptane framework, combined with the N-(1-ethylpropyl) substitution, makes it a valuable intermediate for designing novel bioactive molecules. Researchers are particularly intrigued by its potential applications in drug discovery, given its stereochemical complexity and functional versatility.

In recent years, the demand for chiral amines like Bicyclo[3.2.0]heptan-6-amine, N-(1-ethylpropyl)-, (1R,5R)-rel- has surged due to their role in asymmetric synthesis and enantioselective catalysis. This compound's (1R,5R)-rel- configuration is critical for achieving high stereocontrol in reactions, a topic frequently searched by chemists exploring stereoselective synthesis and chiral auxiliaries. Its relevance is further highlighted by its potential utility in developing central nervous system (CNS) therapeutics, a hot topic in medicinal chemistry.

The synthesis of Bicyclo[3.2.0]heptan-6-amine, N-(1-ethylpropyl)-, (1R,5R)-rel- often involves multi-step organic transformations, including ring-closing metathesis and reductive amination. These methodologies align with the growing interest in sustainable chemistry, as researchers seek greener alternatives to traditional synthetic routes. Discussions around atom economy and catalytic efficiency frequently cite such bicyclic structures as benchmarks for innovation.

From a commercial perspective, CAS No. 2137433-30-6 is increasingly listed in catalogs of specialty chemical suppliers, reflecting its rising importance in high-value fine chemicals. Its applications extend beyond pharmaceuticals to include agrochemicals and flavor/fragrance industries, where its rigid bicyclic core imparts unique stability and reactivity. This broad applicability makes it a recurring subject in patents and academic publications.

Analytical characterization of Bicyclo[3.2.0]heptan-6-amine, N-(1-ethylpropyl)-, (1R,5R)-rel- typically employs advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying its stereochemical purity, a key concern for researchers investigating structure-activity relationships (SAR). The compound's spectral data is often shared in open-access databases, supporting collaborative research efforts.

As the scientific community prioritizes molecular diversity and scaffold hopping, Bicyclo[3.2.0]heptan-6-amine derivatives continue to inspire new drug candidates. Recent studies explore their potential as enzyme inhibitors or receptor modulators, addressing pressing health challenges like neurodegenerative diseases. This aligns with trending searches on drug repurposing and targeted therapies.

In summary, Bicyclo[3.2.0]heptan-6-amine, N-(1-ethylpropyl)-, (1R,5R)-rel- (CAS No. 2137433-30-6) represents a compelling case study in modern organic chemistry. Its structural elegance, synthetic utility, and broad applicability position it at the intersection of academic curiosity and industrial innovation, making it a compound worth watching in evolving chemical landscapes.